Cas no 1806530-68-6 (5-Hydroxy-3-phenylpyridine-2-acetic acid)

• Product Name: 5-Hydroxy-3-phenylpyridine-2-acetic acid
• CAS No: 1806530-68-6
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 4907866
• Update Time: 2025-05-23

5-Hydroxy-3-phenylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-3-phenylpyridine-2-acetic acid

• Inchi： 1S/C13H11NO3/c15-10-6-11(9-4-2-1-3-5-9)12(14-8-10)7-13(16)17/h1-6,8,15H,7H2,(H,16,17)
• InChI Key： NDWSZUPOEUNPEW-UHFFFAOYSA-N
• SMILES： OC1=CN=C(CC(=O)O)C(=C1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• XLogP3: 1.6
• Topological Polar Surface Area: 70.4

Additional information on 5-Hydroxy-3-phenylpyridine-2-acetic acid

Introduction to 5-Hydroxy-3-phenylpyridine-2-acetic acid (CAS No. 1806530-68-6)

5-Hydroxy-3-phenylpyridine-2-acetic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and a broad spectrum of potential biological activities. With the CAS number 1806530-68-6, this molecule has garnered attention in recent years due to its promising applications in drug discovery and medicinal chemistry. The compound’s structure, featuring a pyridine core substituted with hydroxyl and phenyl groups, positions it as a versatile scaffold for developing novel therapeutic agents.

The pharmacological relevance of 5-Hydroxy-3-phenylpyridine-2-acetic acid stems from its ability to interact with various biological targets. Research has highlighted its potential role in modulating enzyme activity and receptor binding, making it a valuable candidate for further investigation. The presence of the hydroxyl group enhances its reactivity, allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility is particularly advantageous in the context of rational drug design, where structural optimization is crucial for achieving desired therapeutic outcomes.

In recent years, advancements in computational chemistry and high-throughput screening have accelerated the discovery of bioactive molecules like 5-Hydroxy-3-phenylpyridine-2-acetic acid. These methodologies enable researchers to rapidly assess the compound’s interactions with biological systems, providing insights into its mechanism of action. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases, including cancer and inflammatory disorders. Such findings underscore the importance of 5-Hydroxy-3-phenylpyridine-2-acetic acid as a lead compound for developing targeted therapies.

The synthesis of 5-Hydroxy-3-phenylpyridine-2-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydroxyl and acetic acid functionalities at specific positions on the pyridine ring is critical for maintaining the compound’s bioactivity. Modern synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods not only enhance efficiency but also minimize environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

One of the most compelling aspects of 5-Hydroxy-3-phenylpyridine-2-acetic acid is its potential in drug repurposing. Existing literature suggests that structurally similar compounds have been successfully repurposed for new therapeutic applications. By leveraging this knowledge, researchers can explore analogous derivatives of 5-Hydroxy-3-phenylpyridine-2-acetic acid to identify novel treatments for unmet medical needs. This approach is particularly relevant in today’s healthcare landscape, where there is an increasing demand for innovative solutions to complex diseases.

The role of 5-Hydroxy-3-phenylpyridine-2-acetic acid in preclinical studies has been extensively documented. Preclinical trials have revealed its potential efficacy in models of inflammation and tumor growth, paving the way for clinical investigations. These studies not only validate its biological activity but also provide critical data for regulatory submissions. The integration of traditional pharmacokinetic studies with modern omics technologies has further elucidated the compound’s metabolic pathways and interaction profiles, offering a comprehensive understanding of its behavior within biological systems.

Future directions in the research of 5-Hydroxy-3-phenylpyridine-2-acetic acid include exploring its role in neurodegenerative diseases. Preliminary evidence suggests that modifications to its structure can enhance its ability to cross the blood-brain barrier, making it a candidate for treating conditions such as Alzheimer’s disease and Parkinson’s disease. Additionally, investigating its interactions with bacterial enzymes has opened up possibilities for developing novel antibiotics. The versatility of this compound underscores its significance as a molecular scaffold with broad therapeutic potential.

The development of 5-Hydroxy-3-phenylpyridine-2-acetic acid derivatives also highlights the importance of collaboration between academia and industry. Partnerships between research institutions and pharmaceutical companies can accelerate the translation of laboratory findings into clinical applications. Such collaborations foster innovation by combining expertise in synthetic chemistry, pharmacology, and drug delivery systems. This synergy is essential for advancing the field and bringing new treatments to patients who need them most.

In conclusion, 5-Hydroxy-3-phenylpyridine-2-acetic acid (CAS No. 1806530-68-6) represents a promising area of research with significant implications for drug discovery and development. Its unique structural features and diverse biological activities make it a valuable compound for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover its potential, it is likely that 5-Hydroxy-3-phenylpyridine-2-acetic acid will play an increasingly important role in shaping the future of medicinal chemistry.